Cas no 2228420-28-6 (1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene)

• Product Name: 1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene
• CAS No: 2228420-28-6
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• CID: 5877658
• PubChem ID: 165686092
• Update Time: 2025-11-01

1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene
• 2228420-28-6
• EN300-1949948

• Inchi： 1S/C11H10F2O/c1-2-3-4-9-5-7-10(8-6-9)14-11(12)13/h1,5-8,11H,3-4H2
• InChI Key： FWIZELRVPYXVHQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CCC#C)F

Computed Properties

• Exact Mass: 196.06997126g/mol
• Monoisotopic Mass: 196.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene

1-(But-3-yn-1-yl)-4-(difluoromethoxy)benzene: A Comprehensive Overview

The compound 1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene, also known by its CAS number 2228420-28-6, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. In this article, we delve into the details of its structure, synthesis, applications, and recent research findings.

The molecular structure of 1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene comprises a benzene ring substituted with two distinct functional groups: a butynyl group at position 1 and a difluoromethoxy group at position 4. The butynyl group, specifically the buta-3-yne substituent, introduces a terminal alkyne functionality, which is known for its reactivity in various chemical transformations. On the other hand, the difluoromethoxy group (-O-CF₂-) imparts electronic and steric effects on the benzene ring, making it an interesting candidate for further functionalization.

Recent studies have highlighted the importance of such substituted benzene derivatives in the development of novel materials, particularly in the realm of organic electronics and optoelectronics. The combination of an alkyne group and a fluorinated ether group in this compound provides a unique platform for exploring new chemical reactions and material properties. For instance, researchers have demonstrated that the terminal alkyne group can serve as a versatile site for click chemistry reactions, enabling the construction of complex molecular architectures.

In terms of synthesis, 1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the butynyl group onto the benzene ring pre-substituted with the difluoromethoxy group. This method not only ensures high yields but also allows for precise control over the regiochemistry of the product.

The application potential of this compound extends beyond traditional organic synthesis. Recent advancements have shown that it can serve as a building block for constructing advanced materials such as conductive polymers and low-dimensional nanostructures. For example, researchers have utilized its alkyne functionality to synthesize conjugated polymers with tailored electronic properties, which hold promise for use in flexible electronics and energy storage devices.

In addition to its material science applications, 1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene has also found relevance in medicinal chemistry due to its unique pharmacokinetic profile and bioavailability characteristics. Studies have shown that the presence of both alkyne and fluorinated ether groups can significantly influence drug delivery mechanisms and therapeutic efficacy.

The latest research on this compound has focused on its role in catalytic processes and green chemistry initiatives. For instance, scientists have explored its potential as a ligand in transition metal-catalyzed reactions, where it has demonstrated exceptional efficiency in promoting selective transformations under mild conditions.

In conclusion, 1-(but-3-yn-1-yl)-4-(difluoromethoxy)benzene is a versatile compound with multifaceted applications across various domains of chemistry and materials science. Its unique structural features make it an invaluable tool for advancing cutting-edge research and development efforts.